![molecular formula C11H10BrF3 B6271449 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene CAS No. 2763759-88-0](/img/no-structure.png)
1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene
Overview
Description
1-Bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene (1-BCB) is an organobromine compound that has been widely studied in scientific research due to its unique properties. 1-BCB is a cyclic compound with a molecular formula of C10H10BrF3. It is a colorless, volatile liquid that is soluble in most organic solvents. 1-BCB is an important chemical intermediate in many synthetic reactions and is also used as a reagent in the synthesis of other compounds.
Mechanism of Action
1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene undergoes a variety of reactions depending on the conditions of the reaction. In the presence of a Lewis acid catalyst, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene undergoes a nucleophilic substitution reaction to form a 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene adduct. This reaction is known as the Sandmeyer reaction. In the presence of a base, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene undergoes a nucleophilic substitution reaction to form a 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene complex. In addition, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene can undergo a variety of other reactions depending on the conditions of the reaction.
Biochemical and Physiological Effects
1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene has been shown to have a variety of biochemical and physiological effects. In laboratory studies, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. In addition, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene has been shown to inhibit the growth of cancer cells and to induce apoptosis in these cells. It has also been shown to have an anti-inflammatory effect and to reduce the production of reactive oxygen species in cells.
Advantages and Limitations for Lab Experiments
1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene has a number of advantages and limitations for laboratory experiments. One of the main advantages of 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene is its high solubility in most organic solvents, which makes it easy to use in a variety of reactions. In addition, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene is relatively inexpensive and is readily available from chemical suppliers. One of the main limitations of 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene is its volatility, which can make it difficult to use in certain reactions.
Future Directions
1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene has a number of potential future applications in scientific research. One potential application is in the synthesis of novel polymers and other materials. In addition, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene could be used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. Furthermore, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene could be used in the development of new drugs and in the development of new methods for the synthesis of other compounds. Finally, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene could be used in the development of new catalysts and reagents for use in organic synthesis.
Synthesis Methods
1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene can be synthesized using a variety of methods. One of the most common methods is the reaction of 1-bromocyclobutane with trifluoromethyl bromide in the presence of a Lewis acid catalyst. This reaction is known as the Sandmeyer reaction and produces 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene in high yields. Other methods for synthesizing 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene include the reaction of 1-bromocyclobutane with trifluoromethyl iodide in the presence of a base, and the reaction of 1-bromocyclobutane with trifluoromethyl chloride in the presence of a base.
Scientific Research Applications
1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene is used in the synthesis of polymers, dyes and pigments, and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene involves the bromination of 3-[1-(trifluoromethyl)cyclobutyl]benzene using a brominating agent.", "Starting Materials": [ "3-[1-(trifluoromethyl)cyclobutyl]benzene", "Brominating agent (e.g. N-bromosuccinimide, bromine, etc.)", "Solvent (e.g. chloroform, dichloromethane, etc.)", "Catalyst (e.g. iron, iron(III) bromide, etc.)" ], "Reaction": [ "Dissolve 3-[1-(trifluoromethyl)cyclobutyl]benzene in a suitable solvent.", "Add the brominating agent to the reaction mixture.", "Add a catalyst to the reaction mixture to facilitate the bromination reaction.", "Stir the reaction mixture at a suitable temperature until the reaction is complete.", "Isolate the product by filtration or extraction.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
2763759-88-0 |
Product Name |
1-bromo-3-[1-(trifluoromethyl)cyclobutyl]benzene |
Molecular Formula |
C11H10BrF3 |
Molecular Weight |
279.1 |
Purity |
95 |
Origin of Product |
United States |
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